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Compound of Interest

Compound Name: TOURMALINE

Cat. No.: B1171579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core optical and physical

properties of uvite tourmaline. Uvite, a calcium magnesium-rich member of the tourmaline
group, exhibits a unique combination of characteristics stemming from its distinct chemical

composition and crystal structure. This document details these properties through quantitative

data, outlines the experimental methodologies for their determination, and visually represents

the fundamental relationship between its crystal structure and optical behavior.

Physical Properties of Uvite Tourmaline
Uvite's physical characteristics are foundational to its identification and potential applications.

These properties are summarized in the table below, followed by detailed experimental

protocols for their measurement.

Quantitative Physical Data
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Property Value Notes

Chemical Formula
Ca(Mg,Fe)₃Al₅Mg(Si₆O₁₈)

(BO₃)₃(OH)₃(OH,F)

The presence and ratio of Fe,

OH, and F can vary, leading to

variations in other properties.

Crystal System Trigonal

This crystal system is a key

determinant of its optical

properties.[1][2]

Mohs Hardness 7.0 - 7.5 Resistant to scratching.[1][2][3]

Specific Gravity 2.9 - 3.2 g/cm³

This range is typical for uvite

and can aid in its differentiation

from other minerals.[3]

Cleavage
None observed; may exhibit

basal parting

Lacks a tendency to split along

defined planes.[1]

Fracture Conchoidal to uneven

Breaks with smooth, curved

surfaces or irregular surfaces.

[1][4]

Luster Vitreous to submetallic
Possesses a glass-like to

somewhat metallic sheen.[4]

Streak White to light brown/green
The color of the powdered

mineral.[1]

Diaphaneity Transparent to opaque
Can range from clear to

completely blocking light.[1][4]

Experimental Protocols for Physical Property
Determination
Objective: To determine the relative hardness of a uvite tourmaline specimen by comparing its

resistance to scratching against a set of standard minerals.

Methodology (based on ASTM C1895):[5][6][7][8]
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Sample Preparation: Select a smooth, clean, and unscratched surface on the uvite

tourmaline specimen.

Testing Procedure:

Place the uvite specimen on a stable, protected surface.

Using a set of Mohs hardness picks (or standard minerals), start with a mineral of

intermediate hardness (e.g., 5 - Apatite).

Firmly press the point of the standard mineral against the surface of the uvite and attempt

to create a scratch by dragging it across the surface.

Examine the tested surface for a visible scratch. A true scratch will be a groove cut into the

surface, not just a trail of powdered material from the softer mineral. A hand lens can be

used for closer inspection.

If the standard mineral scratches the uvite, the uvite is softer than that standard. If the

uvite is not scratched, it is harder.

Repeat the test with minerals of increasing or decreasing hardness to bracket the

hardness of the uvite specimen. For example, if quartz (hardness 7) does not scratch the

uvite, but topaz (hardness 8) does, the hardness of the uvite is between 7 and 8.

Data Recording: Record the Mohs hardness value as the highest standard mineral that does

not scratch the uvite.

Objective: To determine the specific gravity of a uvite tourmaline sample by measuring its

weight in air and its apparent weight when submerged in water.

Methodology:[9][10][11][12][13]

Equipment:

Digital balance with a precision of at least 0.01 grams.

A beaker or container of distilled water at a known temperature (room temperature is

typically sufficient, but should be recorded).
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A fine thread or a wire basket to suspend the sample.

Procedure:

Weight in Air (W_air): Place the dry uvite sample on the balance and record its weight.

Weight in Water (W_water):

Place the beaker of water on the balance and tare the balance to zero.

Suspend the uvite sample from the thread or place it in the basket, ensuring it is fully

submerged in the water and not touching the sides or bottom of the beaker.

Record the apparent weight of the sample in water. This is the weight of the water

displaced by the sample.

Calculation:

Specific Gravity = W_air / (W_air - W_water_apparent)

Where W_water_apparent is the weight of the sample measured while suspended in

water.

Alternatively, if the balance is tared with the beaker of water, the reading when the sample

is submerged is the weight of the displaced water. The formula is then: Specific Gravity =

W_air / Weight of displaced water.

Optical Properties of Uvite Tourmaline
The interaction of light with the crystalline structure of uvite gives rise to its characteristic optical

properties, which are crucial for its identification and characterization.

Quantitative Optical Data
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Property Value Notes

Refractive Index (RI)
nω = 1.631 - 1.698nε = 1.610 -

1.675

As a uniaxial mineral, it has

two refractive indices.

Birefringence (δ) 0.014 - 0.039
The difference between the

two refractive indices.

Optic Sign Uniaxial Negative (-)

The extraordinary ray has a

lower refractive index than the

ordinary ray.

Pleochroism Weak to Strong

Appears as different colors

when viewed from different

crystallographic directions.

Common colors include

shades of green, brown, and

yellow.

Dispersion Low (0.017 - 0.018)
The degree to which light is

split into its constituent colors.

Fluorescence
Inert to weak yellow under

shortwave UV light

Some specimens may exhibit a

faint yellow glow under

shortwave ultraviolet light.

Experimental Protocols for Optical Property
Determination
Objective: To determine the refractive indices of uvite tourmaline using a petrographic

microscope and a series of calibrated refractive index oils.

Methodology:[14][15][16][17]

Sample Preparation: The uvite sample is crushed into small fragments.

Procedure (Becke Line Test):

Place a few fragments of the crushed uvite on a glass microscope slide.
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Apply a drop of a refractive index oil with a known RI to the fragments and place a cover

slip over them.

Place the slide on the stage of a petrographic microscope and view under plane-polarized

light.

Focus on the edge of a mineral fragment.

Slightly lower the stage (or raise the objective). A bright line, the "Becke line," will move

into the medium with the higher refractive index.

If the Becke line moves into the mineral, the mineral has a higher RI than the oil. If it

moves into the oil, the oil has a higher RI.

Repeat the process with different oils until an oil is found where the Becke line is very faint

or disappears, indicating a match between the RI of the oil and the mineral for that

orientation.

To determine both nω and nε for the uniaxial uvite, the experiment is performed with the

polarizer inserted. The stage is rotated to find the two extinction positions. The RI is

measured at each of these positions to obtain the two principal refractive indices.

Objective: To observe and describe the change in color of a uvite tourmaline sample as it is

rotated in plane-polarized light.

Methodology:[18][19][20][21][22]

Equipment: A petrographic microscope with a rotating stage and a polarizer.

Sample: A thin section of uvite tourmaline is placed on the microscope stage.

Procedure:

View the thin section under plane-polarized light (analyzer not inserted).

Rotate the microscope stage and observe any changes in the color or shade of the uvite

crystals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1171579?utm_src=pdf-body
https://opg.optica.org/ao/abstract.cfm?uri=ao-3-9-1023
https://grokipedia.com/page/Petrographic_microscope
https://www.studysmarter.co.uk/explanations/environmental-science/geology/petrological-microscope-techniques/
https://opengeology.org/Mineralogy/5-optical-mineralogy/
https://www.virtualmicroscope.org/teaching-resources/manual-of-minerals/features
https://www.benchchem.com/product/b1171579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Describe the pleochroic scheme by noting the colors observed at the two positions of

maximum color change, which are 90 degrees apart. For uniaxial minerals like uvite, the

colors are typically recorded for the ordinary (ω) and extraordinary (ε) rays.

Objective: To investigate the absorption and vibrational properties of uvite tourmaline to

understand its color and chemical bonding.

UV-Vis-NIR Spectroscopy:

Sample Preparation: A polished, parallel-sided slice of the uvite crystal is typically used.

Instrumentation: A dual-beam UV-Vis-NIR spectrophotometer.

Procedure: A beam of light spanning the ultraviolet, visible, and near-infrared regions is

passed through the sample. The instrument measures the amount of light absorbed at

each wavelength. The resulting spectrum reveals absorption bands related to the

electronic transitions of transition metal ions (e.g., Fe²⁺, Fe³⁺) that cause the color of the

mineral.[23][24][25][26][27]

Fourier-Transform Infrared (FTIR) Spectroscopy:

Sample Preparation: The uvite sample is typically ground into a fine powder and mixed

with KBr to form a pellet, or analyzed directly using an ATR (Attenuated Total Reflectance)

accessory.[28]

Instrumentation: An FTIR spectrometer.

Procedure: A beam of infrared radiation is passed through the sample. The instrument

measures the absorption of infrared radiation at different frequencies, which correspond to

the vibrational frequencies of the molecular bonds within the crystal structure (e.g., Si-O,

B-O, O-H). This provides information about the functional groups and the local structural

environment.[29][30][31]

Raman Spectroscopy:

Sample Preparation: A solid, unpolished or polished sample can be used.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1171579?utm_src=pdf-body
https://www.mdpi.com/2073-4352/13/10/1461
https://www.researchgate.net/figure/UV-Vis-NIR-absorption-spectra-are-shown-for-various-colors-of-unheated-faceted-Cu-bearing_fig22_258357110
https://www.gia.edu/doc/winter-2024-uv-vis-nir-spectroscopy.pdf
https://www.gia.edu/gems-gemology/winter-2024-uv-vis-nir-spectroscopy
https://static1.squarespace.com/static/66f607fbd85bd5102be0f353/t/678fc4214e51c3333434d0d9/1737475105465/Scarani+-+UV-Vis-NIR+%28ENG%29+UV-Vis-NIR.pdf
https://www.portaspecs.com/faq-ftir-and-its-application-in-quantitative-mineralogy/
https://naturalgemsbelgium.shop/blogs/gemology-guide/the-characterization-of-natural-gemstones-using-non-invasive-ft-ir-spectroscopy-new-data-on-tourmalines
https://www.researchgate.net/figure/FTIR-spectrum-of-the-tourmaline-sample_fig6_361140932
https://www.researchgate.net/publication/248024254_Characterization_of_tourmalines_by_FTIR_absorption_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation: A Raman spectrometer with a laser source.

Procedure: A monochromatic laser beam is focused on the sample. The scattered light is

collected and analyzed. The Raman spectrum shows vibrational, rotational, and other low-

frequency modes in the crystal, providing information about the crystal structure and

chemical composition.[32][33][34][35][36]

Relationship between Crystal Structure and Optical
Properties
The trigonal crystal system of uvite is the fundamental reason for its anisotropic optical

properties. The arrangement of atoms in the crystal lattice is not the same in all directions,

which leads to different interactions with light depending on the path it takes through the

crystal.
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Figure 1. This diagram illustrates how the trigonal crystal system of uvite dictates its anisotropic

atomic arrangement. This, in turn, causes light to interact differently depending on its direction

of travel through the crystal, leading to the observable optical properties of anisotropy, including

double refraction (birefringence), pleochroism, and a uniaxial optic character.

This in-depth guide serves as a foundational resource for professionals requiring a detailed

understanding of the physical and optical characteristics of uvite tourmaline. The provided

data and experimental protocols offer a framework for further research and application

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. galleries.com [galleries.com]

2. Uvite: rare and fascinating mineral from tourmaline group [stapelvanstenen.nl]

3. Uvite Tourmaline Crystal Mineral Specimen - Celestial Earth Minerals
[celestialearthminerals.com]

4. m.minerals.net [m.minerals.net]

5. infinitalab.com [infinitalab.com]

6. standards.iteh.ai [standards.iteh.ai]

7. matestlabs.com [matestlabs.com]

8. store.astm.org [store.astm.org]

9. Quick Test Method for Determining Specific Gravity of Mineral Specimens [johnbetts-
fineminerals.com]

10. mindat.org [mindat.org]

11. gemologyproject.com [gemologyproject.com]

12. gemologyonline.com [gemologyonline.com]

13. scispace.com [scispace.com]

14. msaweb.org [msaweb.org]

15. scribd.com [scribd.com]

16. minsocam.org [minsocam.org]

17. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

18. The Microscope in Petrology [opg.optica.org]

19. grokipedia.com [grokipedia.com]

20. studysmarter.co.uk [studysmarter.co.uk]

21. 5 Optical Mineralogy – Mineralogy [opengeology.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1171579?utm_src=pdf-custom-synthesis
https://galleries.com/minerals/silicate/uvite/uvite.htm
https://stapelvanstenen.nl/en/uvite-a-rare-and-fascinating-mineral-from-the-tourmaline-group/
https://celestialearthminerals.com/product/crystals-minerals/muscovite-2/uvite-tourmaline-crystal-mineral-specimen-2/
https://celestialearthminerals.com/product/crystals-minerals/muscovite-2/uvite-tourmaline-crystal-mineral-specimen-2/
https://m.minerals.net/mineral/uvite.aspx
https://infinitalab.com/astm/test-to-determine-mohs-scratch-hardness-astm-c1895/
https://standards.iteh.ai/catalog/standards/astm/26da240e-7d99-46be-99e0-b1b903b17ba2/astm-c1895-20
https://matestlabs.com/test-standards/astm-c1895/
https://store.astm.org/c1895-20.html
http://www.johnbetts-fineminerals.com/jhbnyc/articles/specific_gravity.htm
http://www.johnbetts-fineminerals.com/jhbnyc/articles/specific_gravity.htm
https://www.mindat.org/a/determining_the_specific_gravity_of_a_mineral
http://gemologyproject.com/wiki/index.php?title=Hydrostatic_Balance
https://www.gemologyonline.com/Forum/phpBB2/viewtopic.php?t=15506
https://scispace.com/pdf/using-high-precision-specific-gravity-measurements-to-study-4f10m9vvrl.pdf
https://msaweb.org/AmMin/AM2/AM2_4.pdf
https://www.scribd.com/document/651781058/Refractive-index-SOP
http://www.minsocam.org/ammin/AM14/AM14_441.pdf
https://pubs.geoscienceworld.org/msa/ammin/article/11/5/115/537379/Some-Methods-for-Determining-Refractive-Indices
https://opg.optica.org/ao/abstract.cfm?uri=ao-3-9-1023
https://grokipedia.com/page/Petrographic_microscope
https://www.studysmarter.co.uk/explanations/environmental-science/geology/petrological-microscope-techniques/
https://opengeology.org/Mineralogy/5-optical-mineralogy/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


22. Features | Virtual Microscope [virtualmicroscope.org]

23. mdpi.com [mdpi.com]

24. researchgate.net [researchgate.net]

25. gia.edu [gia.edu]

26. Application of UV-Vis-NIR Spectroscopy to Gemology [gia.edu]

27. static1.squarespace.com [static1.squarespace.com]

28. portaspecs.com [portaspecs.com]

29. naturalgemsbelgium.shop [naturalgemsbelgium.shop]

30. researchgate.net [researchgate.net]

31. researchgate.net [researchgate.net]

32. rruff.net [rruff.net]

33. researchgate.net [researchgate.net]

34. pure.ewha.ac.kr [pure.ewha.ac.kr]

35. geo.arizona.edu [geo.arizona.edu]

36. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

To cite this document: BenchChem. [Unveiling the Properties of Uvite Tourmaline: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171579#optical-and-physical-properties-of-uvite-
tourmaline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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